molecular formula C21H26N2O5S B2961311 N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide CAS No. 946370-09-8

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide

Cat. No. B2961311
CAS RN: 946370-09-8
M. Wt: 418.51
InChI Key: BBGFVXGLTPZNPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide, also known as IBTQ, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. IBTQ belongs to the class of tetrahydroquinoline derivatives, which have been found to exhibit various biological activities such as anticancer, antiviral, and anti-inflammatory properties.

Scientific Research Applications

Inhibition of Protein Kinases

A study on isoquinolinesulfonamides, including compounds structurally related to N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide, demonstrated their effectiveness as inhibitors of various protein kinases. These compounds selectively inhibited cyclic AMP-dependent protein kinase (protein kinase A) and showed weak inhibitory action against other kinases like protein kinase G, protein kinase C, and myosin light chain kinase. This selectivity suggests potential applications in research focused on these specific protein pathways (Hidaka et al., 1984).

Interaction with Carbonic Anhydrase

Research on the interaction between carbonic anhydrase and tetrahydroisoquinolin-2-ylsulfonamides, which are structurally similar to the compound , has been conducted. These studies provide insights into the binding mode of such compounds to the enzyme's active site. This information is valuable for the future design of selective inhibitors targeting specific carbonic anhydrase isozymes, such as those associated with cancer or neuronal activities (Mader et al., 2011).

Tumor Proliferation Imaging

A study using a structurally related compound, N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1), explored its application in imaging tumor proliferation through PET scans. This research showed a significant correlation between 18F-ISO-1 uptake in tumors and the Ki-67 proliferation index, suggesting its potential as a marker for tumor proliferation in clinical imaging (Dehdashti et al., 2013).

Synthesis of Novel Compounds

Isoquinoline derivatives, closely related to the compound , have been used in the synthesis of various compounds. Studies have demonstrated the utility of these derivatives in creating new chemical entities with potential applications in medicinal chemistry and drug development. This includes the synthesis of different isoquinoline-1,3-diones and tetrahydro-diepoxybenzo[de]isoquinoline derivatives, which are important for exploring new chemical spaces https://consensus.app/papers/synthesis-xray-characterization-theoretical-study-grudova/91668864ea5d5e1fade4c799a5ba2f5f/?utm_source=chatgpt" target="_blank">(Xia et al., 2016; Grudova et al., 2020)

properties

IUPAC Name

2,4-dimethoxy-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O5S/c1-14(2)21(24)23-11-5-6-15-7-8-16(12-18(15)23)22-29(25,26)20-10-9-17(27-3)13-19(20)28-4/h7-10,12-14,22H,5-6,11H2,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBGFVXGLTPZNPE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N2O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.